5-(Tetradecyloxy)thiophene-2-carboxylic acid

• CAS RN: 62039-55-8
• Molecular Formula: C19H32O3S
• Molecular Weight: 340.5 g/mol
• IUPAC Name: 5-tetradecoxythiophene-2-carboxylic acid
• InChI: InChI=1S/C19H32O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-22-18-15-14-17(23-18)19(20)21/h14-15H,2-13,16H2,1H3,(H,20,21)
• InChI Key: NSUPARSSJQCUOA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCOC1=CC=C(S1)C(=O)O

Description

5-(Tetradecyloxy)thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C19H32O3S and its molecular weight is 340.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 21.4 g (0.100 mole) of 1-tetradecanol, 5.9 g (0.146 mole) of sodium hydride (59.5% in oil) and 300 ml of dried xylene is heated to reflux with stirring for 2 hours then allowed to cool after which 7.5 g (0.046 mole ) of 5-chloro-2-thiophenecarboxylic acid is added. The mixture is refluxed for 64 hours after which the mixture is cooled and poured into a water-ice mixture, acidified with acetic acid, and extracted with the addition of ether. The ether is evaporated and aqueous layer extracted 5 times with water: strong ammonia solution (1:1). The combined aqueous extract is acidified with acetic acid. The solid obtained is crystallized twice from hexane to give 5-(tetradecyloxy)-2-thiophene carboxylic acid, M.P. 95°-96° C.